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Compound of Interest

1-Chloro-3-isothiocyanato-2-
Compound Name:
methylbenzene

Cat. No.: B102361

Essential Safety and Handling Guide for 1-Chloro-3-
isothiocyanato-2-methylbenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for
handling 1-Chloro-3-isothiocyanato-2-methylbenzene (also known as 3-Chloro-2-
methylphenyl isothiocyanate). Adherence to these guidelines is essential for ensuring
laboratory safety and minimizing risk.

Chemical and Physical Properties

A summary of the key quantitative data for 1-Chloro-3-isothiocyanato-2-methylbenzene is
provided in the table below. This information is crucial for safe handling and storage.
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Property Value

CAS Number 19241-35-1

Molecular Formula CsHeCINS

Molecular Weight 183.66 g/mol

Appearance Colorless to light yellow liquid
Boiling Point 99 °C at 2-3 Torr

Note: Specific toxicity data (e.g., LD50) for 1-Chloro-3-isothiocyanato-2-methylbenzene is
not readily available. However, related isothiocyanate compounds are known to be toxic if
swallowed, in contact with skin, or if inhaled.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment are the most critical lines of
defense against exposure to 1-Chloro-3-isothiocyanato-2-methylbenzene.
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. Specifications and
Body Part Recommended Protection
Remarks

) Must be worn at all times when
Chemical Safety Goggles and ) ]
Eyes/Face ) handling the chemical to
Face Shield ]
protect against splashes.

Nitrile or neoprene gloves are
recommended for splash
protection. Always inspect
gloves for integrity before use
Skin Chemical-Resistant Gloves and change them immediately
if contaminated. For prolonged
contact, consult the glove
manufacturer's resistance

data.

A standard lab coat should be
Lab Coat worn and buttoned to protect

from incidental contact.

To be used in a well-ventilated
area. A chemical fume hood is
strongly recommended. If
working outside of a fume
Respiratory NIOSH-Approved Respirator hood or if irritation is
experienced, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 1-Chloro-3-isothiocyanato-2-methylbenzene is crucial to
maintain a safe laboratory environment.

Preparation
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» Engineering Controls: All handling of 1-Chloro-3-isothiocyanato-2-methylbenzene should
be conducted in a certified chemical fume hood to minimize inhalation exposure.

» PPE Inspection: Before starting any work, inspect all PPE for damage or defects. Ensure
safety goggles, face shield, gloves, and lab coat are in good condition.

o Emergency Equipment: Confirm that a safety shower and eyewash station are readily
accessible and operational.

Handling

o Transferring: Use only non-sparking tools when transferring the chemical. Ground and bond
containers to prevent static discharge.

» Avoid Contact: Prevent any contact with skin, eyes, and clothing. Do not breathe vapors or
mist.

e Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly with soap
and water after handling, even if gloves were worn.

Post-Handling

o Decontamination: Clean the work area thoroughly after use.

o Storage: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents, strong bases,
alcohols, and amines.

o PPE Removal: Remove contaminated PPE carefully to avoid skin contact. Contaminated
clothing should be washed before reuse.

Disposal Plan

Proper disposal of 1-Chloro-3-isothiocyanato-2-methylbenzene and its containers is critical
to prevent environmental contamination and ensure regulatory compliance.

» Waste Classification: 1-Chloro-3-isothiocyanato-2-methylbenzene is considered
hazardous waste.
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o Container Management: Do not dispose of this chemical down the drain or in regular trash.
Collect waste in a designated, properly labeled, and sealed container.

o Professional Disposal: Arrange for disposal through a licensed professional waste disposal
company. Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is required.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing and shoes. Seek immediate medical attention.

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

o Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the
spill with an inert, non-combustible material (e.g., sand, vermiculite). Collect the absorbed
material into a suitable, labeled container for disposal. Ventilate the area and wash the spill
site after material pickup is complete.

Safe Handling Workflow

The following diagram outlines the logical workflow for safely handling 1-Chloro-3-
isothiocyanato-2-methylbenzene from preparation to disposal.
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Caption: Workflow for Safe Handling of 1-Chloro-3-isothiocyanato-2-methylbenzene.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1-Chloro-3-
isothiocyanato-2-methylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102361#personal-protective-equipment-for-handling-
1-chloro-3-isothiocyanato-2-methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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